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Compound of Interest

Compound Name:
Methyl 5-Bromo-2-

methoxynicotinate

Cat. No.: B055909 Get Quote

Essential Safety and Handling Guide for Methyl 5-
Bromo-2-methoxynicotinate
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Methyl 5-Bromo-2-methoxynicotinate, including personal

protective equipment (PPE), operational protocols, and disposal plans.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling Methyl 5-Bromo-2-methoxynicotinate.[1]
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Body Part
Personal Protective
Equipment

Standards

Eyes/Face

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for larger quantities or

when there is a significant

splash hazard.

NIOSH (US) or EN 166 (EU)

approved.[2][3]

Skin/Body

Chemical-resistant gloves

(e.g., nitrile rubber). A fully-

buttoned lab coat or a

chemical-resistant suit should

be worn to protect the skin.[1]

[3]

Inspect gloves prior to use.[3]

Respiratory

For nuisance exposures or

dust formation, a P95 (US) or

P1 (EU EN 143) particle

respirator is recommended.[3]

In cases where exposure limits

may be exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2]

Use only in a well-ventilated

area or under a chemical fume

hood.[4][5]

Operational Plan
Adherence to a strict operational plan minimizes the risk of exposure and accidents.

1. Engineering Controls:

Always handle Methyl 5-Bromo-2-methoxynicotinate in a well-ventilated area.

The use of a chemical fume hood is highly recommended to control exposure to vapors and

dust.[4]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

2. Handling Procedures:

Avoid all personal contact, including inhalation.[6]

Do not get the chemical in your eyes, on your skin, or on your clothing.[2][4][7]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling the material and before breaks.[3][5]

Do not eat, drink, or smoke in the laboratory area.[5]

3. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][7][8]

Store away from incompatible materials.

Keep the product and any empty containers away from heat and sources of ignition.[2]

Disposal Plan
Proper disposal of chemical waste is crucial to protect personnel and the environment.

1. Waste Classification:

Methyl 5-Bromo-2-methoxynicotinate is a halogenated organic compound. This waste

stream must be segregated from non-halogenated waste.

2. Collection and Storage of Waste:

Collect waste in a designated, properly labeled, and sealed container.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.
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3. Disposal Method:

Dispose of the chemical waste and its container in accordance with all applicable local,

regional, and national regulations.[9]

Do not dispose of the chemical down the drain or into the environment.[3]

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Emergency Procedures
Spills:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as vermiculite or sand.

Collect the absorbed material into a sealed container for disposal as hazardous waste.[3]

Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]
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Safe Handling Workflow
The following diagram outlines the key steps for the safe handling of Methyl 5-Bromo-2-
methoxynicotinate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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